1-(4-fluorobenzyl)-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N-(2-methoxy-5-methylphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O3/c1-14-3-9-19(27-2)18(11-14)23-21(26)16-6-10-20(25)24(13-16)12-15-4-7-17(22)8-5-15/h3-11,13H,12H2,1-2H3,(H,23,26)
• InChI Key: PLGKBRJMZJIFLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O3
• Molecular Weight: 366.4 g/mol

Description

1-(4-fluorobenzyl)-N-(2-methoxy-5-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O3 and its molecular weight is 366.392. The purity is usually 95%.
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Scientific Research Applications

Selective and Orally Efficacious Inhibitor of the Met Kinase Superfamily

The discovery of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides has been highlighted for their potency and selectivity as Met kinase inhibitors. These compounds have shown complete tumor stasis in Met-dependent human gastric carcinoma models following oral administration, marking them as promising candidates for cancer therapy due to their excellent in vivo efficacy and favorable pharmacokinetic profiles (G. M. Schroeder et al., 2009).

HIV Integrase Inhibitors

N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides have been reported as a class of agents that exhibits potent inhibition of the HIV-integrase-catalyzed strand transfer process, a crucial step in the replication of HIV-1. These compounds are designed to target HIV-1 integrase, a rational target for chemotherapeutic intervention in AIDS treatment. One notable compound demonstrated favorable pharmacokinetic properties across several species, highlighting its potential as a clinically useful antiviral agent (P. Pace et al., 2007).

Polyamide Synthesis

Research into the synthesis of aromatic polyamides based on bis(ether-carboxylic acids) or dietheramines derived from specific core structures has been conducted. These materials exhibit high thermal stability and solubility in organic solvents, making them valuable for various applications, including the development of high-performance polymers and materials with specific electrical, mechanical, or chemical resistance properties (Chin‐Ping Yang et al., 1999).

Serotonin Receptor Imaging

Fluorine-18 labeled compounds have been developed as molecular imaging probes for serotonin 1A receptors, providing valuable tools for the study of psychiatric and neurological disorders in living subjects through positron emission tomography (PET). These developments enable the non-invasive investigation of receptor distributions and dynamics, contributing to our understanding of diseases such as Alzheimer's and depression (L. Lang et al., 1999).